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Compound of Interest

Compound Name: Indium trichloride

Cat. No.: B086656

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Indium (1) chloride, a
compound with increasing relevance in organic synthesis and the electronics industry. This
document consolidates critical data, including its CAS number, comprehensive safety
information, and handling protocols, to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

Indium (1) chloride, with the CAS Number 10025-82-8, is a white, flaky solid.[1][2] It is a Lewis
acid with applications in organic synthesis and is the most common soluble derivative of
indium.[2]
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Property Value Source
CAS Number 10025-82-8 [11[2][3][41[5]
EC Number 233-043-0 [1][4][5]
Molecular Formula InCls [3]
Molecular Weight 221.18 g/mol [21[3]1[5][6]
Appearance White to off-white CIEI6]
powder/flakes
Density 3.46 g/lcm3 at 25 °C [21[31[61[7]
Melting Point 586 °C (decomposes) [2][6]
Boiling Point 800 °C [2][6]
Solubility Soluble in water (exothermic), 2]

THF, and Ethanol

Vapor Pressure

1 Paat25-°C

[3]

Safety and Hazard Information

Indium trichloride is a corrosive substance that requires careful handling.[1][2][4] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with

specific hazard statements.
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Acute Toxicity, Oral H302: Harmful if
GHSO07 Danger
(Category 4) swallowed
] ] H314: Causes severe
Skin Corrosion )
skin burns and eye GHSO05 Danger
(Category 1B/1C)
damage
Serious Eye Damage H318: Causes serious
GHSO05 Danger
(Category 1) eye damage
» H372: Causes
Specific Target Organ
o damage to organs
Toxicity (Repeated GHSO08 Danger
through prolonged or
Exposure)
repeated exposure
Hazardous to the H412: Harmful to
Aquatic Environment aquatic life with long None Danger
(Chronic, Category 3) lasting effects
Source:[1][4]
Exposure Limits
Organization Limit

ACGIH TWA: 0.1 mg/m3
NIOSH TWA: 0.1 mg/m?3
Source:[3]

Toxicity Data
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Test Species Route Value Exposure Time

Daphnia magna
LC50 - > 455.5 mg/l 48 h
(Water flea)

Pseudokirchnerie
ErC50 lla - 1.85 mgl/l 72 h

subcapcapitata

Source:[7]

Experimental Protocols
Safe Handling Procedures

o Engineering Controls: Work under a chemical fume hood.[1][7] Ensure appropriate exhaust
ventilation at places where dust is formed.[4]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Use safety goggles with side protection and a face shield.[8]

o Skin Protection: Wear suitable chemical-resistant gloves (tested according to EN 374) and
protective clothing.[4][8]

o Respiratory Protection: If dust is generated, wear a self-contained breathing apparatus.[4]

e General Hygiene: Wash hands before breaks and at the end of the workday.[4][8] Avoid
contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke when using this product.

[71°]

First Aid Measures

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[4]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. Wash off with soap and plenty of water. Consult a physician immediately.[4][7]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult an
ophthalmologist.[1][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician immediately.[4]

Spill and Disposal Procedures

» Spill Containment: Evacuate personnel to safe areas.[4] Do not let the product enter drains.

[4]

o Cleanup: Pick up and arrange disposal without creating dust. Use a neutralizing agent.[1]
Sweep up and shovel the material into suitable, closed containers for disposal.[4]

» Disposal: Disposal must be made according to official regulations. Do not dispose of together
with household garbage.[1]

Visualized Workflows and Relationships

To further clarify the safety protocols and hazard relationships, the following diagrams have
been generated.

GHSO05: Corrosion

GHSO08: Health Hazard

H314: Causes severe skin burns and eye damage

Indium Trichloride H372: Causes damage to organs through prolonged or repeated exposure

H412: Harmful to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: GHS Hazard relationships for Indium Trichloride.
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Evacuate Personnel

Wear Appropriate PPE

Contain Spill
(Prevent entry into drains)

Use Neutralizing Agent
Sweep/Shovel into Closed Container

Dispose According to Regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling an Indium Trichloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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